ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: ethyl 4-[(4,6-dimethylpyridin-2-yl)carbamothioylamino]benzoate
• InChI: InChI=1S/C17H19N3O2S/c1-4-22-16(21)13-5-7-14(8-6-13)19-17(23)20-15-10-11(2)9-12(3)18-15/h5-10H,4H2,1-3H3,(H2,18,19,20,23)
• InChI Key: ZLVIDDHFZBYFPT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)NC2=CC(=CC(=N2)C)C
• Molecular Formula: C17H19N3O2S
• Molecular Weight: 329.4 g/mol
• Solubility: <0.2 [ug/mL] (The mean of the results at pH 7.4)

Description

Ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate, also known as EDCB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EDCB is a synthetic compound that can be obtained through a multi-step synthesis process.

Scientific Research Applications

Ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate has been used in various scientific research applications, including cancer research, neuroscience, and drug discovery. ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate has been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate has been used as a tool to study the role of certain proteins in the brain, such as the N-methyl-D-aspartate (NMDA) receptor. ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate has also been used in drug discovery to identify new compounds that can be used to treat various diseases.

Mechanism of Action

The mechanism of action of ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate has been shown to inhibit the activity of the NMDA receptor, which is involved in the regulation of synaptic plasticity and memory formation. In addition, ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate has been shown to inhibit the activity of certain enzymes involved in the biosynthesis of lipids.
Biochemical and Physiological Effects:
ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate has been shown to have various biochemical and physiological effects. ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In addition, ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate has been shown to reduce inflammation by inhibiting the production of certain cytokines. ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate has also been shown to have neuroprotective effects by reducing neuronal damage and improving cognitive function.

Advantages and Limitations for Lab Experiments

Ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate has several advantages and limitations for lab experiments. One advantage of ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate is that it is a synthetic compound, which means that it can be easily obtained and purified. In addition, ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate has been shown to have a high degree of selectivity for certain enzymes and proteins, which makes it a useful tool for studying their function. However, one limitation of ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate in scientific research. One potential direction is the development of new compounds based on the structure of ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate that have improved selectivity and reduced toxicity. Another potential direction is the use of ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate as a tool to study the role of certain enzymes and proteins in various diseases. Finally, ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate could be used as a starting point for the development of new drugs for the treatment of cancer, inflammation, and neurological disorders.
Conclusion:
In conclusion, ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate has been used in cancer research, neuroscience, and drug discovery, and has been shown to have various biochemical and physiological effects. ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate has several advantages and limitations for lab experiments, and there are several future directions for its use in scientific research. Overall, ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate is a promising compound that has the potential to make significant contributions to the field of scientific research.

Synthesis Methods

The synthesis of ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate involves a multi-step process that includes the reaction of 4,6-dimethyl-2-pyridinecarboxylic acid with thionyl chloride to form 4,6-dimethyl-2-pyridinyl isocyanate. The isocyanate then reacts with 4-aminobenzoic acid ethyl ester to form ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate. The synthesis of ethyl 4-({[(4,6-dimethyl-2-pyridinyl)amino]carbonothioyl}amino)benzoate is a complex process that requires careful attention to detail and a high level of expertise.